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The second near-infrared (NIR-II) window, spanning wavelengths from 1000 to 1700 nm, has
emerged as a frontier in deep-tissue biomedical imaging. At these longer wavelengths, light
experiences significantly reduced scattering and absorption by biological tissues, enabling
deeper penetration and higher resolution imaging compared to the visible and traditional near-
infrared (NIR-I) regions. Quantum dots (QDs), semiconductor nanocrystals with size-tunable
optical properties, are at the forefront of this revolution, offering bright and stable fluorescence
in the NIR-1l window. This technical guide provides an in-depth overview of the core principles
of NIR-II quantum dots, including their synthesis, optical properties, and applications in deep
tissue imaging, with a focus on quantitative data and detailed experimental methodologies.

Core Concepts of NIR-Il Quantum Dots

NIR-1I quantum dots possess unique photophysical properties that make them exceptional
probes for in vivo imaging. Their broad absorption spectra allow for efficient excitation with a
single light source, while their narrow emission peaks enable multiplexed imaging with minimal
spectral overlap. Furthermore, their high quantum yields and photostability ensure bright and
long-lasting fluorescence signals, crucial for real-time tracking of biological processes.

Quantitative Properties of Representative NIR-II
Quantum Dots
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The choice of a specific NIR-II quantum dot depends on the application's requirements, such
as desired imaging depth and the need for specific targeting. The table below summarizes the
key quantitative properties of several commonly used NIR-II quantum dots to facilitate

comparison.
Quantum
Dot o o Reported
. Excitation Emission Quantum . .

Compositio ! Size (nm) Imaging
Max (nm) Max (nm) Yield (%)

n Depth

(CorelShell)

AQ2S ~800 ~1200 >15% 3-6 >10 mm

PbS/CdS 980 1500-1600 ~20% 5-7 Not specified

INAS/INP/ZnS - -~
615-665 ~800 Not specified <10 Not specified

e

CulnSez2/ZnS  Not specified >1000 31.2% ~5 Not specified

Ag2Te@Ag2S  ~808 1000-1300 >10% ~4 Not specified

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to successful research. This
section provides step-by-step methodologies for the synthesis, functionalization, and
application of NIR-II quantum dots for deep tissue imaging.

Synthesis of Thiol-Capped Ag2S NIR-II Quantum Dots

This protocol describes a common method for synthesizing Agz2S quantum dots with emission
in the NIR-Il window.

Materials:
 Silver nitrate (AgNOs)

e 1-dodecanethiol (DDT)
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Oleylamine (OAm)
1-octadecene (ODE)
Methanol

Toluene

Procedure:

In a three-neck flask, dissolve silver nitrate in oleylamine.

Add 1-dodecanethiol to the solution and heat the mixture to 80°C under a nitrogen
atmosphere with vigorous stirring.

Maintain the temperature for 30 minutes to form a silver-thiolate complex.
Rapidly inject 1-octadecene and raise the temperature to 150°C.

Allow the reaction to proceed for 10 minutes, during which the solution will turn dark brown,
indicating the formation of Ag=S nanocrystals.

Cool the reaction mixture to room temperature.

Precipitate the Ag2S quantum dots by adding methanol and centrifuge to collect the
nanocrystals.

Wash the precipitate with a mixture of toluene and methanol (1:3 v/v) and re-disperse the
final product in a nonpolar solvent like toluene or chloroform.

Surface Functionalization with Targeting Ligands

To achieve active targeting of specific biological sites, such as tumors, the surface of the

quantum dots must be modified with targeting ligands, such as antibodies or peptides. This

protocol outlines a general procedure for the bioconjugation of quantum dots.

Materials:

Synthesized NIR-II quantum dots
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o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

¢ Sulfo-NHS (N-hydroxysulfosuccinimide)

e Targeting ligand with a primary amine group (e.g., anti-HERZ2 antibody)
e Phosphate-buffered saline (PBS)

e Quenching solution (e.g., hydroxylamine)

e Size-exclusion chromatography column

Procedure:

o Transfer the hydrophobic quantum dots to an aqueous phase using a ligand exchange
process with a bifunctional linker containing a thiol group on one end and a carboxyl group
on the other.

» Activate the carboxyl groups on the quantum dot surface by reacting with EDC and Sulfo-
NHS in PBS for 15-30 minutes at room temperature.

o Add the targeting ligand (e.g., anti-HER2 antibody) to the activated quantum dot solution and
incubate for 2 hours at room temperature with gentle stirring to allow for amide bond
formation.

e Quench the reaction by adding a quenching solution.

» Purify the functionalized quantum dots from unreacted ligands and byproducts using a size-
exclusion chromatography column.

In Vivo Deep Tissue Tumor Imaging

This protocol provides a general workflow for utilizing functionalized NIR-II quantum dots for
deep tissue tumor imaging in a murine model.

Materials:

e Tumor-bearing mouse model (e.g., subcutaneous xenograft)
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e Functionalized NIR-II quantum dots suspended in sterile PBS
 In vivo NIR-Il imaging system equipped with an appropriate laser source and detector
e Anesthesia (e.g., isoflurane)

Procedure:

Anesthetize the tumor-bearing mouse using isoflurane.

o Administer the functionalized NIR-II quantum dots intravenously via the tail vein. The typical
injection volume is 100-200 pL.

e At various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours), place the anesthetized
mouse in the in vivo imaging system.

e Acquire NIR-II fluorescence images using the appropriate excitation wavelength and a long-
pass filter to collect the emission signal.

e Monitor the biodistribution and tumor accumulation of the quantum dots over time.

 After the final imaging session, euthanize the mouse and excise the tumor and major organs
for ex vivo imaging to confirm the in vivo findings and assess biodistribution.

Visualization of Signhaling Pathways and
Experimental Workflows

Understanding the underlying biological mechanisms and experimental processes is facilitated
by clear visualizations. The following diagrams, generated using the DOT language, illustrate a
key signaling pathway targeted by functionalized quantum dots and a typical experimental
workflow.
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Caption: HER2 signaling pathway and the inhibitory action of an anti-HER2 functionalized
quantum dot.
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Caption: A typical experimental workflow for deep tissue tumor imaging using functionalized
NIR-II quantum dots.
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 To cite this document: BenchChem. [A Technical Guide to NIR-II Quantum Dots for Deep
Tissue Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573561#basics-of-nir-ii-quantum-dots-for-deep-
tissue-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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